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Compound of Interest |

Compound Name: TAK-901-d3
CAS No.: 1346603-28-8
Cat. No.: B585449
. J

Part 1: Executive Summary & Critical Distinction
IMMEDIATE ACTION REQUIRED: Before initiating any disposal workflow, you must verify the
isotopic labeling of your compound.

o TAK-901-d3 is a STABLE ISOTOPE (Deuterium/H-2).

e Itis NOT Radioactive.

o DO NOT dispose of this in radioactive waste streams (unless mixed with other radiolabels).

[1]

TAK-901-d3 is a deuterated internal standard of TAK-901, a potent, investigational small-
molecule inhibitor of Aurora B Kinase. While it poses no radiological hazard, it retains the full
biological potency and toxicity profile of the parent drug. It must be handled as a High Potency
Active Pharmaceutical Ingredient (HPAPI) and a Cytotoxic/Genotoxic Hazard.[1]

Part 2: Hazard Identification & Safety Profile

To ensure a self-validating safety system, researchers must understand the mechanism of
toxicity, not just the classification.
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Parameter Technical Specification Implications for Handling

Targets cell division (mitosis).
Compound Class Aurora Kinase B Inhibitor Potential for teratogenicity and

reproductive toxicity.[1][2]

) ) High risk of aerosolization if
) Solid (Powder) or Solution ) S
Physical State dry. Skin absorption risk if in
(DMSO/MeQOH)
DMSO.[1]

Default to Hazardous Chemical
RCRA Status Non-Listed (Investigational) Waste. Do not drain dispose.
[1]

Strong oxidizers can create
Deactivation NO BLEACH unpredictable, toxic byproducts
with sulfonamides/amines.[1]

Mechanism of Action Warning: TAK-901 inhibits histone H3 phosphorylation, leading to
polyploidy and apoptosis [1]. Accidental exposure can disrupt normal cell cycle progression in
the handler, posing significant risks to rapidly dividing cells (e.g., bone marrow, reproductive
tissue).

Part 3: Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for HPAPI handling.[1] Adhere to this tiered protection

protocol.
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Zone

Required PPE

Rationale

Primary Barrier

Class Il Biological Safety
Cabinet (BSC) or Chemical

Fume Hood

Prevents inhalation of aerosols

(critical for powders).

Hand Protection

Double Nitrile Gloves (ASTM
D6978 rated)

Outer glove: Change
immediately upon splash.[1]
Inner glove: Last line of

defense.[1]

Body Protection

Tyvek® Sleeves or Impervious

Gown

Protects forearms from gaps

between glove and coat cuff.[1]

Eye/Face

Safety Goggles + Face Shield
(if outside hood)

Prevents mucosal absorption

via splashes.[1]

Part 4: Disposal Workflows
Workflow A: Solid Waste (Vials, Weigh Boats, Contaminated Sharps)

Applicable to: Empty vials with residual powder, contaminated pipettes, gloves.

e Segregation: Do not mix with general trash or biohazard waste (unless the biohazard bin is

specifically designated for chemo-waste incineration).[1]

e Primary Containment: Place items in a rigid, sealable container labeled

"Cytotoxic/Chemotherapy Waste."

e Secondary Containment: Seal the primary container in a 4-mil polyethylene bag (Yellow bag

protocol is standard for trace chemo waste).

o Destruction Method:High-Temperature Incineration. This is the only validated method to
destroy the pyrrolo[2,3-b]pyridine scaffold of TAK-901.

Workflow B: Liquid Waste (Stock Solutions, HPLC Effluent)

Applicable to: Expired DMSO stocks, LC-MS/MS waste streams.
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» Solvent Compatibility: Segregate based on the solvent (e.g., Halogenated vs. Non-
Halogenated).[1]

» Labeling: Tag the waste container explicitly:

"Contains Trace TAK-901-d3 (Cytotoxic Kinase Inhibitor). High Potency."

o HPLC Waste: If TAK-901-d3 is used as an internal standard in LC-MS, the effluent contains
trace acetonitrile/methanol and the drug. Collect in Satellite Accumulation Areas (SAA).

» Prohibited Actions: Never pour down the sink. Water treatment plants cannot filter kinase
inhibitors, leading to environmental bioaccumulation.[1]

Part 5: Decision Logic & Visualization

The following diagram illustrates the critical decision pathways for disposing of TAK-901-d3 to
ensure compliance with EPA and EHS standards.
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Waste Generation:
TAK-901-d3

Is it mixed with
Radioisotopes (H-3, C-14)?

o (Stable Isotope)

Radioactive Waste Chemical Hazard
Protocol Protocol

Physical State?

Solid / Trace Contaminated Liquid / Solution
(Vials, Gloves, Sharps) (DMSO, MeOH, HPLC)

Yellow Chemo Waste Bin Hazardous Solvent Waste
(Trace Incineration) (Tag: Cytotoxic/HPAPI)

High-Temp Incineration
(Off-site)

Click to download full resolution via product page

Figure 1: Decision matrix for TAK-901-d3 disposal. Note the divergence from radioactive
protocols despite the "d3" label.
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Part 6: Emergency Spill Response Protocol

In the event of a spill (>5 mg powder or >5 mL solution), initiate Code Orange (Chemical Spill)
procedures immediately.

 |solate: Evacuate the immediate area. Post "Do Not Enter” signage.

e PPE Up: Don double gloves, Tyvek gown, and N95/P100 respirator (if powder is aerosolized
outside a hood).[1]

e Contain:
o Liquid: Cover with absorbent pads.

o Powder: Cover with damp paper towels (water-wet) to prevent dust generation. Do not dry

sweep.
e Decontaminate:
o Clean area with detergent/water (to solubilize the drug).
o Follow with 70% Isopropanol (to remove residue).[1]

o Note: Do not use bleach (Sodium Hypochlorite) as a primary decontaminant for this class
of molecule unless specified by site-specific EHS, as it may not fully degrade the kinase
inhibitor core [2].

» Disposal: Place all cleanup materials into a hazardous waste bag for incineration.

: . 2. Don PPE 3. Wet Absorb 4. Wash: .
Spill Incident 1. Isolate Area (Resp + Dbl Gloves) (No Dus) Detergent -> Alcohol 5. Incinerate Waste

Click to download full resolution via product page

Figure 2: Linear response workflow for cytotoxic spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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